Cas no 128942-90-5 (1-(1-ethyl-1H-pyrrol-3-yl)-Ethanone)

• Product Name: 1-(1-ethyl-1H-pyrrol-3-yl)-Ethanone
• CAS No: 128942-90-5
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 1104158
• PubChem ID: 15717745
• Update Time: 2025-04-20

1-(1-ethyl-1H-pyrrol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrrol-3-yl)-Ethanone
• Ethanone, 1-(1-ethyl-1H-pyrrol-3-yl)- (9CI)
• ETHANONE, 1-(1-ETHYL-1H-PYRROL-3-YL)-
• SCHEMBL12734309
• 1-(1-Ethyl-1H-pyrrol-3-yl)ethanone
• SB63736
• AKOS000343556
• DB-286872
• 128942-90-5
• DTXSID001295985

• Inchi： 1S/C8H11NO/c1-3-9-5-4-8(6-9)7(2)10/h4-6H,3H2,1-2H3
• InChI Key： NDOWBYCXJGDKTG-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CN(C=1)CC

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22